Cas no 633314-20-2 (Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate)

• Product Name: Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate
• CAS No: 633314-20-2
• MF: C₁₂H₈FNaO₃S
• MW: 274.24329662323
• CID: 499635
• Update Time: 2025-07-25

Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonicacid, 4'-fluoro-, sodium salt (1:1)
• [1,1'-Biphenyl]-4-sulfonicacid, 4'-fluoro-, sodium salt (9CI)
• Sodium 4-(4-fluorophenyl)benzenesulfonate
• sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate
• Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate

• Inchi： 1S/C12H9FO3S.Na/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16;/h1-8H,(H,14,15,16);/q;+1/p-1
• InChI Key： UDLMMZMDCFADSQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C1C=CC(=CC=1)F)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 65.6

Additional information on Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate

Comprehensive Overview of Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate (CAS No. 633314-20-2)

Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate (CAS No. 633314-20-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and advanced chemical synthesis. Its unique molecular structure, featuring a fluorinated biphenyl core and a sulfonate group, makes it a valuable building block for designing high-performance materials and bioactive molecules. Researchers and industries are increasingly exploring its applications due to its stability, solubility, and compatibility with modern green chemistry principles.

In recent years, the demand for fluorinated aromatic compounds like Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate has surged, driven by their role in developing OLED materials, liquid crystals, and drug delivery systems. A trending topic in scientific forums revolves around how such compounds enhance the efficiency of organic electronics or serve as ligands in catalysis. This aligns with the broader industry shift toward sustainable and high-efficiency functional materials.

One of the most searched questions related to this compound is: "What are the applications of Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate in medicinal chemistry?" Studies highlight its potential as a precursor for kinase inhibitors and anti-inflammatory agents, owing to the fluoro-biphenyl moiety’s ability to modulate biological activity. Another frequent query is "How to synthesize Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate?", reflecting the growing interest in scalable and eco-friendly production methods.

The compound’s solubility in aqueous and organic solvents also makes it a candidate for surfactant research and nanomaterial functionalization. With the rise of green chemistry, researchers are investigating its use in water-based reaction systems to reduce environmental impact. This addresses another hot topic: "Can fluorinated sulfonates replace traditional surfactants?"

From an analytical perspective, Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate is characterized by techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its CAS No. 633314-20-2 is frequently referenced in patent databases, underscoring its industrial relevance. For example, it appears in patents related to flexible electronics and biodegradable polymers, areas gaining traction due to consumer demand for sustainable products.

In summary, Sodium 4'-fluoro-[1,1'-biphenyl]-4-sulfonate exemplifies the intersection of innovation and practicality. Its versatility spans pharmaceuticals, advanced materials, and environmental chemistry, making it a compound of enduring interest. As industries prioritize sustainability and performance, this chemical’s role is poised to expand further.